Cas no 53584-22-8 (Benzenethiol,(1,1-dimethylethyl)-)

Benzenethiol,(1,1-dimethylethyl)- structure
53584-22-8 structure
Product Name:Benzenethiol,(1,1-dimethylethyl)-
CAS No:53584-22-8
MF:C10H14S
MW:166.283161640167
CID:370574
PubChem ID:2795032
Update Time:2025-04-19

Benzenethiol,(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,(1,1-dimethylethyl)-
    • tert-Butylbenzenethiol
    • 2-(2-Methyl-2-propanyl)benzenethiol
    • 2-(tert-Butyl)phenyl mercaptan
    • DTXSID00383527
    • 2-tertbutylbenzenethiol
    • 2-(tert-Butyl)thiophenol
    • 2-t-butylbenzenethiol
    • NS00058746
    • Benzenethiol, o-tert-butyl-
    • CS-0119981
    • Benzenethiol, 2-(1,1-dimethylethyl)-
    • thiyl t-butylbenzene
    • AKOS015908640
    • UNII-7KA8Q65UQU
    • 2-tert-butylbenzenethiol
    • 2-t-butyl-thiophenol
    • 2-tert-butylbenzene-1-thiol
    • o-tert-Butylbenzenethiol
    • 2-TERT-BUTYLTHIOPHENOL
    • FT-0613431
    • EINECS 258-646-6
    • 2-(tert-Butyl)benzenethiol
    • GEO-04077
    • SCHEMBL732202
    • 19728-41-7
    • 2-tert-Butylthiophenol, AldrichCPR
    • EN300-1845683
    • A813899
    • 53584-22-8
    • 7KA8Q65UQU
    • Benzenethiol,2-(1,1-dimethylethyl)-
    • 2-tert-butyl-benzenethiol
    • 2-(1,1-Dimethylethyl)benzenethiol
    • Inchi: 1S/C10H14S/c1-10(2,3)8-6-4-5-7-9(8)11/h4-7,11H,1-3H3
    • InChI Key: BKMGLHQPYYCKPO-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 166.08172
  • Monoisotopic Mass: 166.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Density: 0.985g/cm3
  • Boiling Point: 229.1ºC at 760mmHg
  • Flash Point: 95.9ºC
  • Refractive Index: 1.5600
  • PSA: 0
  • LogP: 3.27280
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